BENGH@ Methodological & Application

Check Availability & Pricing

Dodecyl Ether in Organic Synthesis:
Applications and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecyl ether

Cat. No.: B1582836

For Researchers, Scientists, and Drug Development Professionals

Introduction

Di-n-dodecyl ether (also known as dilauryl ether) is a long-chain symmetrical ether. While
ethers are broadly recognized as excellent and relatively inert solvents for a wide range of
organic reactions, their role as active reagents is more nuanced. Long-chain ethers like
dodecyl ether are generally insoluble in water. This application note explores the utility of
dodecyl ether as a reagent in specific organic transformations, moving beyond its
conventional role as a solvent. The reactivity of the ether linkage, particularly its cleavage
under acidic conditions, allows for the use of dodecyl ether as a precursor for other
functionalized long-chain alkanes.

Physicochemical Properties of Di-n-dodecyl Ether

A summary of the key physical and chemical properties of di-n-dodecyl ether is provided in the

table below.
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Property Value

Molecular Formula C24H500

Molecular Weight 354.65 g/mol

Melting Point 32°C

Boiling Point 190°C at 4 mmHg

Density 0.822 g/lcm3

Appearance Not specified, likely a solid or waxy solid at room
temperature

Solubility Insoluble in water

(Data sourced from LookChem)

Application Notes

Synthesis of 1-Dodecyl Halides via Acid-Catalyzed
Cleavage

Ethers are generally stable compounds but can undergo cleavage in the presence of strong
acids, such as hydrobromic acid (HBr) and hydroiodic acid (HI). This reaction proceeds via a
nucleophilic substitution mechanism (either SN1 or SN2 depending on the structure of the
ether) and serves as a method to convert ethers into alcohols and alkyl halides. In the case of
a symmetrical ether like di-n-dodecyl ether, the reaction with excess strong acid will yield two
equivalents of the corresponding 1-dodecyl halide.

This transformation is particularly useful for introducing a halogen at the end of a long alkyl
chain, which can then be used in subsequent nucleophilic substitution or organometallic
reactions.

Reaction Scheme: R-O-R + 2HX - 2RX + H20 (Where R = n-dodecyl, X =Br or |)

A general workflow for this process is outlined in the diagram below.
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» To cite this document: BenchChem. [Dodecyl Ether in Organic Synthesis: Applications and
Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582836#dodecyl-ether-as-a-reagent-in-organic-
synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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